Cas no 2445785-05-5 (2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride)

• Product Name: 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride
• CAS No: 2445785-05-5
• MF: C₆H₉ClO₃S
• MW: 196.651859998703
• CID: 6012738
• PubChem ID: 155821265
• Update Time: 2025-06-11

2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-Oxabicyclo[2.1.1]hexan-4-yl)methanesulfonyl chloride
• 2445785-05-5
• EN300-6957031
• [(1r,4r)-2-oxabicyclo[2.1.1]hexan-4-yl]methanesulfonyl chloride
• 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride
• {2-oxabicyclo[2.1.1]hexan-4-yl}methanesulfonyl chloride
• EN300-37375335

• Inchi： 1S/C6H9ClO3S/c7-11(8,9)4-6-1-5(2-6)10-3-6/h5H,1-4H2
• InChI Key： CFLHWYBBCKENLQ-UHFFFAOYSA-N
• SMILES： ClS(CC12COC(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 195.9960930g/mol
• Monoisotopic Mass: 195.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride

Professional Introduction to Compound with CAS No. 2445785-05-5 and Product Name: 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride

The compound with the CAS number 2445785-05-5 and the product name 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and functional groups, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

At the core of this compound's structure lies the oxabicyclo[2.1.1]hexane moiety, a bicyclic ether that introduces rigidity and specific spatial orientation to molecular frameworks. This feature is particularly valuable in medicinal chemistry, where precise three-dimensional interactions between drug candidates and biological targets are often critical for efficacy and selectivity. The presence of a methanesulfonyl chloride group at the 4-position of the bicyclic system further enhances its utility, providing a reactive site for further derivatization and functionalization.

Recent research has highlighted the versatility of 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride as a building block in the synthesis of novel therapeutic agents. Its unique structural features make it an attractive candidate for designing molecules that interact with biological targets in novel ways. For instance, studies have demonstrated its potential in the development of small-molecule inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in various inflammatory and oxidative stress-related diseases, making them prime targets for therapeutic intervention.

The reactivity of the methanesulfonyl chloride group allows for facile introduction of amine or thiol functionalities through nucleophilic substitution reactions, enabling the synthesis of a diverse array of derivatives. This chemical flexibility has been exploited in the development of peptidomimetics and other bioactive molecules where specific side chains need to be incorporated into a rigid scaffold for optimal biological activity. The oxabicyclo[2.1.1]hexane core provides a stable platform for these modifications, ensuring that the desired biological properties are retained even after extensive chemical derivatization.

In addition to its applications in drug discovery, 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride has shown promise in materials science and polymer chemistry. Its ability to undergo controlled reactions with various nucleophiles makes it a valuable precursor for synthesizing polymers with tailored properties. These polymers could find applications in coatings, adhesives, and specialty materials where precise control over molecular architecture is essential.

The synthesis of 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride itself represents a significant challenge due to the complexity of the bicyclic system. Advanced synthetic methodologies, including transition-metal-catalyzed cyclizations and intramolecular reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. These synthetic strategies not only highlight the compound's structural complexity but also showcase the ingenuity of modern organic synthesis in overcoming such challenges.

From a computational chemistry perspective, 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride has been extensively studied using various modeling techniques to understand its electronic structure and reactivity. Quantum mechanical calculations have provided insights into its optimized geometry and energy states, which are crucial for predicting its behavior in chemical reactions and biological interactions. These computational studies have also helped identify potential analogs with enhanced properties, guiding future synthetic efforts.

The pharmacological potential of 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride has been further explored through high-throughput screening (HTS) campaigns targeting a wide range of biological assays. These screens have identified several derivatives with promising activity against pathogens such as bacteria and fungi, as well as against non-infectious diseases like cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways makes it an attractive lead for further optimization towards clinical candidates.

In conclusion, 2-Oxabicyclo[2.1.1]hexan-4-ylmethanesulfonyl chloride (CAS No. 2445785-05-5) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features, combined with its reactivity and synthetic accessibility, make it a valuable tool for researchers in both academic and industrial settings. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in the development of next-generation therapeutics and materials.